Cas no 1228957-04-7 (N-t-Butyl pyrrole-2-carboxamide)

• Product Name: N-t-Butyl pyrrole-2-carboxamide
• CAS No: 1228957-04-7
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• MDL: MFCD16618952
• CID: 1037553
• PubChem ID: 53216858
• Update Time: 2025-04-20

N-t-Butyl pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(tert-Butyl)-1H-pyrrole-2-carboxamide
• N-tert-butyl-1H-pyrrole-2-carboxamide
• E77882
• N-t-Butyl-1H-pyrrole-2-carboxamide
• N-T-BUTYL PYRROLE-2-CARBOXAMIDE
• SB62464
• DB-352611
• 1H-Pyrrole-2-carboxamide, N-(1,1-dimethylethyl)-
• MFCD16618952
• AKOS006228557
• DTXSID60681990
• BS-19537
• CS-0196609
• 1228957-04-7
• SCHEMBL161785
• N-t-Butyl pyrrole-2-carboxamide

• MDL： MFCD16618952
• Inchi： 1S/C9H14N2O/c1-9(2,3)11-8(12)7-5-4-6-10-7/h4-6,10H,1-3H3,(H,11,12)
• InChI Key： CWSXLMHGJDKOQK-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN1)NC(C)(C)C

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 371.6±15.0 °C at 760 mmHg
• Flash Point: 178.6±20.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-t-Butyl pyrrole-2-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides